Cas no 550373-32-5 (Bis(2-(dicyclohexylphosphino)ethyl)amine)

• Product Name: Bis(2-(dicyclohexylphosphino)ethyl)amine
• CAS No: 550373-32-5
• MF: C₂₈H₅₃NP₂
• MW: 465.674649953842
• MDL: MFCD17014019
• CID: 1035682
• PubChem ID: 329765323
• Update Time: 2025-04-20

Bis(2-(dicyclohexylphosphino)ethyl)amine Chemical and Physical Properties

Names and Identifiers

• Bis(2-(dicyclohexylphosphino)ethyl)amine
• 2-dicyclohexylphosphanyl-N-(2-dicyclohexylphosphanylethyl)ethanamine
• Bis[2-(dicyclohexylphosphino)ethyl]amine
• AK119091
• bis[2-(dicyclohexylphosphanyl)ethyl]amine
• KB-251050
• SC11618
• MFCD17014019
• AXA37332
• CS-W011543
• BIS[2-(DICYCLOHEXYLPHOSPHINO)ETHYL]AMINE, MIN. 97%
• A870293
• Bis[2-(dicyclohexylphosphino)ethyl]amine, 97%
• DB-197887
• 2-(Dicyclohexylphosphanyl)-N-[2-(dicyclohexylphosphanyl)ethyl]ethan-1-amine
• AKOS016000562
• DTXSID50728924
• SCHEMBL948254
• AS-64791
• 550373-32-5
• Bis[2-(dicyclohexylphosphino)ethyl]amine,min. 97%
• D94733

• MDL： MFCD17014019
• Inchi： 1S/C28H53NP2/c1-5-13-25(14-6-1)30(26-15-7-2-8-16-26)23-21-29-22-24-31(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h25-29H,1-24H2
• InChI Key： OQJIHPKBLHGKJN-UHFFFAOYSA-N
• SMILES： P(CCNCCP(C1CCCCC1)C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 465.36569
• Monoisotopic Mass: 465.36532469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 64-69 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 12.03
• Sensitiveness: Air Sensitive

Bis(2-(dicyclohexylphosphino)ethyl)amine Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• HazardClass：8